Cas no 2138400-17-4 (Methyl 4-bromo-2-fluoro-5-(fluorosulfonyl)benzoate)

• Product Name: Methyl 4-bromo-2-fluoro-5-(fluorosulfonyl)benzoate
• CAS No: 2138400-17-4
• MF: C₈H₅BrF₂O₄S
• MW: 315.088707685471
• CID: 6069392
• PubChem ID: 165951960
• Update Time: 2025-06-12

Methyl 4-bromo-2-fluoro-5-(fluorosulfonyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-bromo-2-fluoro-5-(fluorosulfonyl)benzoate
• 2138400-17-4
• EN300-728658
• Methyl 4-bromo-2-fluoro-5-(fluorosulfonyl)benzoate

• Inchi： 1S/C8H5BrF2O4S/c1-15-8(12)4-2-7(16(11,13)14)5(9)3-6(4)10/h2-3H,1H3
• InChI Key： YZRQVHTYRUWPQG-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(=O)OC)C=C1S(=O)(=O)F)F

Computed Properties

• Exact Mass: 313.90600g/mol
• Monoisotopic Mass: 313.90600g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 68.8Ų

Additional information on Methyl 4-bromo-2-fluoro-5-(fluorosulfonyl)benzoate

Recent Advances in the Application of Methyl 4-bromo-2-fluoro-5-(fluorosulfonyl)benzoate (CAS: 2138400-17-4) in Chemical Biology and Pharmaceutical Research

Methyl 4-bromo-2-fluoro-5-(fluorosulfonyl)benzoate (CAS: 2138400-17-4) has emerged as a versatile intermediate in chemical biology and pharmaceutical research, particularly in the synthesis of novel bioactive molecules. Recent studies have highlighted its utility in the development of targeted therapeutics, owing to its unique chemical properties that facilitate selective modifications and functionalizations. This research brief aims to summarize the latest findings on the applications and mechanistic insights of this compound, providing a comprehensive overview for researchers in the field.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized Methyl 4-bromo-2-fluoro-5-(fluorosulfonyl)benzoate as a key building block for the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). The compound's reactive fluorosulfonyl group enabled efficient cross-coupling reactions, leading to the development of potent inhibitors with nanomolar affinity. The study demonstrated that derivatives of this compound exhibited significant selectivity for specific PPIs involved in oncogenic pathways, suggesting its potential as a scaffold for anticancer drug development.

Another notable application was reported in a 2024 Nature Communications article, where the compound was employed in the design of fluorogenic probes for live-cell imaging. The bromo and fluoro substituents of Methyl 4-bromo-2-fluoro-5-(fluorosulfonyl)benzoate allowed for site-specific labeling of cellular proteins, enabling real-time visualization of dynamic biological processes. This advancement has opened new avenues for studying intracellular signaling pathways with high spatial and temporal resolution.

Recent mechanistic studies have also shed light on the compound's reactivity profile. A 2023 ACS Catalysis paper detailed the catalytic transformations of Methyl 4-bromo-2-fluoro-5-(fluorosulfonyl)benzoate under mild conditions, revealing its compatibility with various transition metal catalysts. These findings have significant implications for green chemistry approaches in pharmaceutical synthesis, as they reduce the need for harsh reaction conditions and toxic reagents.

The safety and pharmacokinetic properties of derivatives based on this scaffold were investigated in a 2024 Drug Metabolism and Disposition study. Results indicated favorable metabolic stability and low cytotoxicity, making it a promising candidate for further preclinical development. However, researchers noted that the fluorosulfonyl group may require additional optimization to improve bioavailability in certain applications.

Looking ahead, several research groups are exploring the use of Methyl 4-bromo-2-fluoro-5-(fluorosulfonyl)benzoate in the development of covalent inhibitors and PROTACs (Proteolysis Targeting Chimeras). Its unique combination of electrophilic reactivity and structural flexibility positions it as a valuable tool in modern drug discovery paradigms. Ongoing clinical trials featuring compounds derived from this scaffold are expected to report preliminary results in 2025, which may further validate its therapeutic potential.